3-Hydroxy-5,7-pregnadien-20-one
3-Hydroxy-5,7-pregnadien-20-one
Brand Name:
Vulcanchem
CAS No.:
1158830-87-5
VCID:
VC0125347
InChI:
InChI=1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4-5,15,17-19,23H,6-12H2,1-3H3/t15-,17+,18-,19-,20-,21+/m0/s1
SMILES:
CC(=O)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C
Molecular Formula:
C21H30O2
Molecular Weight:
314.5 g/mol
3-Hydroxy-5,7-pregnadien-20-one
CAS No.: 1158830-87-5
Reference Standards
VCID: VC0125347
Molecular Formula: C21H30O2
Molecular Weight: 314.5 g/mol
| CAS No. | 1158830-87-5 |
|---|---|
| Product Name | 3-Hydroxy-5,7-pregnadien-20-one |
| Molecular Formula | C21H30O2 |
| Molecular Weight | 314.5 g/mol |
| IUPAC Name | 1-[(3S,9S,10R,13S,14R,17S)-3-hydroxy-10,13-dimethyl-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone |
| Standard InChI | InChI=1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4-5,15,17-19,23H,6-12H2,1-3H3/t15-,17+,18-,19-,20-,21+/m0/s1 |
| Standard InChIKey | QTVNPWWLYMFLEI-UIALTGQGSA-N |
| Isomeric SMILES | CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC=C4[C@@]3(CC[C@@H](C4)O)C)C |
| SMILES | CC(=O)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(=O)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C |
| Synonyms | 3 beta-hydroxy-5,7-pregnadien-20-one 3-hydroxy-5,7-pregnadien-20-one |
| PubChem Compound | 99475 |
| Last Modified | Nov 11 2021 |
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